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Compound of Interest

Compound Name: 5-Phenyldodecane

CAS No.: 2719-63-3

Cat. No.: B1200818

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 5-phenyldodecane, a long-chain

alkylbenzene, with a focus on its chemical ontology, physicochemical properties, and synthetic

methodologies. This document is intended to serve as a valuable resource for professionals in

chemical research and drug development.

ChEBI Ontological Classification
5-Phenyldodecane is classified within the Chemical Entities of Biological Interest (ChEBI)

ontology, which provides a structured classification of small molecular entities. Its placement

within this hierarchy highlights its structural relationships to other chemical compounds.

ChEBI ID: CHEBI:77515[1]

The ontological relationship of 5-phenyldodecane can be visualized as a hierarchical

structure, indicating its classification as a specific type of alkylbenzene and, more broadly, a

hydrocarbon.
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Caption: ChEBI ontological hierarchy for 5-phenyldodecane.

Physicochemical Properties
A summary of the key physicochemical properties of 5-phenyldodecane is presented in the

table below. These properties are essential for understanding its behavior in various chemical

and biological systems.
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Property Value Source

Molecular Formula C18H30
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 246.4 g/mol --INVALID-LINK--

IUPAC Name dodecan-5-ylbenzene --INVALID-LINK--

CAS Number 2719-63-3 --INVALID-LINK--

Appearance Colorless to pale yellow liquid --INVALID-LINK--

Boiling Point 323.3 °C at 760 mmHg --INVALID-LINK--

Density 0.855 g/cm³ --INVALID-LINK--

Vapor Pressure 0.000584 mmHg --INVALID-LINK--

Flash Point 145.2 °C --INVALID-LINK--

LogP 6.32090 --INVALID-LINK--

Solubility
Insoluble in water; soluble in

organic solvents
--INVALID-LINK--

Synthesis of 5-Phenyldodecane
The synthesis of 5-phenyldodecane can be achieved through the Friedel-Crafts alkylation of

benzene. This classic electrophilic aromatic substitution reaction involves the reaction of an

alkylating agent with an aromatic ring in the presence of a Lewis acid catalyst.

General Experimental Protocol: Friedel-Crafts Alkylation
A plausible synthetic route to 5-phenyldodecane involves the reaction of benzene with a

suitable C12 alkylating agent, such as 5-chlorododecane or dodecene, catalyzed by a Lewis

acid like aluminum chloride (AlCl₃).

Materials:

Benzene (anhydrous)
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5-Chlorododecane (or 5-dodecene)

Aluminum chloride (anhydrous)

Anhydrous diethyl ether or other suitable solvent

Hydrochloric acid (aqueous solution)

Sodium bicarbonate (aqueous solution)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware for reflux, extraction, and distillation

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer is charged with anhydrous aluminum

chloride under an inert atmosphere (e.g., nitrogen or argon). Anhydrous benzene is then

added to the flask.

Addition of Alkylating Agent: 5-Chlorododecane, dissolved in a minimal amount of anhydrous

benzene, is added dropwise to the stirred suspension of aluminum chloride in benzene at a

controlled temperature (typically 0-5 °C to manage the exothermic reaction).

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to a gentle reflux for a specified period. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction mixture is cooled in an ice bath and quenched by the

slow addition of crushed ice, followed by dilute hydrochloric acid to decompose the

aluminum chloride complex.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl

ether. The combined organic extracts are washed sequentially with water, dilute sodium

bicarbonate solution, and brine.
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Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure. The crude product can be

purified by vacuum distillation to yield 5-phenyldodecane.

The following diagram illustrates the general workflow for the synthesis of 5-phenyldodecane.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1200818/docs?utm_src=pdf-body#5-phenyldodecane-a-comprehensive-technical-overview
https://www.benchchem.com/product/b1200818/docs?utm_src=pdf-body#5-phenyldodecane-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Reaction Setup:
- Anhydrous AlCl3

- Anhydrous Benzene
- Inert Atmosphere

Dropwise Addition:
- 5-Chlorododecane in Benzene
- Control Temperature (0-5 °C)

Reaction:
- Warm to RT

- Reflux
- Monitor by TLC/GC

Workup:
- Quench with Ice/HCl

- Decompose AlCl3 Complex

Extraction:
- Separate Layers
- Extract with Ether

- Wash with H2O, NaHCO3, Brine

Drying & Purification:
- Dry with MgSO4

- Filter
- Vacuum Distillation

5-Phenyldodecane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-phenyldodecane.
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Biological Role and Toxicological Information
Information regarding the specific biological activity and signaling pathways of 5-
phenyldodecane is limited in the current scientific literature.

Natural Occurrence: 5-Phenyldodecane has been identified as a natural product in the plant

Acca sellowiana, also known as the pineapple guava.[1] However, its specific function within

the plant has not been elucidated.

Toxicology: Specific toxicological data for 5-phenyldodecane is not readily available. However,

for the broader class of linear alkylbenzenes (LABs), studies have indicated a low potential for

toxic effects. They are generally not considered to be acutely toxic. It is important to note that

swallowing liquid alkylbenzenes may cause aspiration into the lungs, which can lead to

chemical pneumonitis. As with any chemical, appropriate safety precautions should be taken

during handling.

Conclusion
5-Phenyldodecane is a well-characterized alkylbenzene with defined physicochemical

properties and a clear position within the ChEBI ontology. Its synthesis is achievable through

established methods such as Friedel-Crafts alkylation. While its specific biological role remains

an area for further investigation, its identification in a natural source suggests potential

bioactivity. This technical guide provides a foundational understanding of 5-phenyldodecane
for researchers and professionals engaged in chemical synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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